Cas no 128810-31-1 (1H-Indol-5-yl methanesulfonate)

1H-Indol-5-yl methanesulfonate is a versatile sulfonate ester derivative of indole, commonly utilized as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include high reactivity as a leaving group in substitution reactions, enabling efficient functionalization of indole scaffolds. The methanesulfonate moiety enhances solubility and stability, facilitating handling and storage. This compound is particularly valuable in the synthesis of biologically active molecules, such as indole-based pharmaceuticals and agrochemicals. Its well-defined structure and consistent purity make it a reliable reagent for precise synthetic applications. Careful control of reaction conditions ensures optimal yields in nucleophilic displacement or cross-coupling reactions.
1H-Indol-5-yl methanesulfonate structure
128810-31-1 structure
Product Name:1H-Indol-5-yl methanesulfonate
CAS No:128810-31-1
MF:C9H9NO3S
MW:211.237661123276
CID:1081737
PubChem ID:58857348
Update Time:2025-05-27

1H-Indol-5-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 1H-Indol-5-yl methanesulfonate
    • 5-(methanesulfonyloxy)indole
    • 1H-INDOL-5-YL METHANESULFONATE(WXG02740)
    • A910874
    • IAMXTDCFMWTBCK-UHFFFAOYSA-N
    • 1H-Indol-5-ylmethanesulfonate
    • SCHEMBL5660746
    • 1H-Indol-5-ol, 5-methanesulfonate
    • DB-291407
    • 128810-31-1
    • DTXSID30730429
    • MDL： MFCD13195356
    • Inchi： 1S/C9H9NO3S/c1-14(11,12)13-8-2-3-9-7(6-8)4-5-10-9/h2-6,10H,1H3
    • InChI Key： IAMXTDCFMWTBCK-UHFFFAOYSA-N
    • SMILES： S(C)(=O)(=O)OC1C=CC2=C(C=CN2)C=1

Computed Properties

  • Exact Mass: 211.03000
  • Monoisotopic Mass: 211.03031432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 67.5Ų

Experimental Properties

  • PSA: 67.54000
  • LogP: 2.58710

1H-Indol-5-yl methanesulfonate Security Information

  • Storage Condition：Sealed in dry,2-8°C

1H-Indol-5-yl methanesulfonate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Indol-5-yl methanesulfonate Pricemore >>

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